4'-O-beta-D-Glucosyl-cis-p-coumaric acid
4'-O-beta-D-Glucosyl-cis-p-coumaric acid
4'-O-beta-D-glucosyl-cis-p-coumaric acid is a 4-O-beta-D-glucosyl-4-coumaric acid. It is a conjugate acid of a 4'-O-beta-D-glucosyl-cis-p-coumarate.
Brand Name:
Vulcanchem
CAS No.:
117405-48-8
VCID:
VC0149873
InChI:
InChI=1S/C15H18O8/c16-7-10-12(19)13(20)14(21)15(23-10)22-9-4-1-8(2-5-9)3-6-11(17)18/h1-6,10,12-16,19-21H,7H2,(H,17,18)/b6-3-/t10-,12-,13+,14-,15-/m1/s1
SMILES:
C1=CC(=CC=C1C=CC(=O)O)OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C15H18O8
Molecular Weight:
326.3 g/mol
4'-O-beta-D-Glucosyl-cis-p-coumaric acid
CAS No.: 117405-48-8
Reference Standards
VCID: VC0149873
Molecular Formula: C15H18O8
Molecular Weight: 326.3 g/mol
| CAS No. | 117405-48-8 |
|---|---|
| Product Name | 4'-O-beta-D-Glucosyl-cis-p-coumaric acid |
| Molecular Formula | C15H18O8 |
| Molecular Weight | 326.3 g/mol |
| IUPAC Name | (Z)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoic acid |
| Standard InChI | InChI=1S/C15H18O8/c16-7-10-12(19)13(20)14(21)15(23-10)22-9-4-1-8(2-5-9)3-6-11(17)18/h1-6,10,12-16,19-21H,7H2,(H,17,18)/b6-3-/t10-,12-,13+,14-,15-/m1/s1 |
| Standard InChIKey | LJFYQZQUAULRDF-LSSWKVNRSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=C\C(=O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | C1=CC(=CC=C1C=CC(=O)O)OC2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C=CC(=O)O)OC2C(C(C(C(O2)CO)O)O)O |
| Description | 4'-O-beta-D-glucosyl-cis-p-coumaric acid is a 4-O-beta-D-glucosyl-4-coumaric acid. It is a conjugate acid of a 4'-O-beta-D-glucosyl-cis-p-coumarate. |
| PubChem Compound | 10604651 |
| Last Modified | Nov 11 2021 |
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